Cas no 125220-94-2 (Mpeg24-Acid)

• Product Name: Mpeg24-Acid
• CAS No: 125220-94-2
• MF: C₂₆H₅₂O₁₄
• MW: 588.682690620422
• MDL: MFCD08274611
• CID: 103599
• PubChem ID: 71310695
• Update Time: 2025-05-24

Mpeg24-Acid Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(2-carboxyethyl)-w-methoxy-
• mPEG11-CH2CH2COOH
• mPEG11-OCH2CH2COOH
• mPEG11-propionic acid
• mPEG24-CH2CH2COOH
• METHOXYPOLY(ETHYLENE GLYCOL) PROPIONIC ACID
• MONO-METHYL POLYETHYLENE GLYCOL 5'000 PROPIONIC ACID
• mono-Methyl polyethylene glycol 5μ000 propionic acid, O-(2-Carboxyethyl)-Oμ-methylpolyethylene glycol 5,000
• O-(2-CARBOXYETHYL)-O'-METHYLPOLYETHYLENE GLYCOL 5,000
• PBL 282
• Poly(ethylene glycol) alpha-methyl-omega-propionic acid
• Polyethylene glycol 2-carboxyethyl methyl diether
• Polyethylene glycol 2-carboxyethyl methyl ether
• Polyethylene glycol monomethyl ether propionic acid
• m-PEG49-acid
• m-PEG37-acid
• m-PEG25-acid
• m-PEG24-acid
• m-PEG16-acid
• m-PEG12-acid
• Methyl-PEG24-acid
• Methyl-PEGn-CH2CH2COOH (n=12,24,25,49)
• SY251155
• alpha-Methoxy-omega-propioic acid undeca(ethylene glycol)
• Meo-peg(12)-cooh
• GS-9392
• 2135793-73-4
• m-PEG-acid
• CS-0114277
• SCHEMBL17749223
• AKOS040743432
• 125220-94-2
• HY-135820
• A928081
• 2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxaoctatriacontan-38-oic acid
• DA-55658
• MFCD08274611
• DA-75739
• mPEG11-COOH
• BP-21105
• mPEG23-COOH
• E85156
• O-(2-Carboxyethyl)-O'-methyl-undecaethylene glycol
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Mpeg24-Acid

• MDL： MFCD08274611
• Inchi： 1S/C26H52O14/c1-29-4-5-31-8-9-33-12-13-35-16-17-37-20-21-39-24-25-40-23-22-38-19-18-36-15-14-34-11-10-32-7-6-30-3-2-26(27)28/h2-25H2,1H3,(H,27,28)
• InChI Key： JMAKFNFKUHXFBH-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 588.33570633 g/mol
• Monoisotopic Mass: 588.33570633 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 36
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 148
• Molecular Weight: 588.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 628.8±55.0 °C at 760 mmHg
• Flash Point: 189.3±25.0 °C
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

Mpeg24-Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-23
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Mpeg24-Acid

MPEG-24-Acid (CAS No. 125220-94-2): An Overview of Its Properties, Applications, and Recent Research Advances

MPEG-24-Acid (CAS No. 125220-94-2) is a versatile compound that has gained significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and wide range of applications. This polyethylene glycol (PEG) derivative is characterized by its long hydrocarbon chain and carboxylic acid functional group, making it an ideal candidate for various scientific and industrial uses.

The chemical structure of MPEG-24-Acid consists of a polyethylene glycol (PEG) backbone with a molecular weight of approximately 1000 Da, terminated by a 24-carbon fatty acid chain. This combination provides the compound with both hydrophilic and hydrophobic properties, which are crucial for its solubility and compatibility with different biological systems. The carboxylic acid group at the end of the fatty acid chain further enhances its reactivity and functional versatility.

One of the primary applications of MPEG-24-Acid is in the development of drug delivery systems. The PEG moiety is known for its ability to improve the solubility and stability of hydrophobic drugs, while the fatty acid chain can facilitate cellular uptake and enhance the bioavailability of the drug. Recent studies have shown that MPEG-24-Acid-based nanoparticles can effectively deliver therapeutic agents to specific target sites, reducing side effects and improving treatment outcomes.

In addition to drug delivery, MPEG-24-Acid has been explored for its potential in tissue engineering and regenerative medicine. The compound's amphiphilic nature makes it suitable for creating biomimetic materials that can support cell growth and tissue regeneration. For example, researchers have used MPEG-24-Acid to develop hydrogels that mimic the extracellular matrix (ECM) and promote the differentiation of stem cells into specific cell types.

The biocompatibility and low toxicity of MPEG-24-Acid are also key factors contributing to its widespread use in biomedical applications. Studies have demonstrated that MPEG-24-Acid-based materials do not elicit significant immune responses or cytotoxicity, making them safe for use in vivo. This property is particularly important for long-term implantable devices and sustained-release drug formulations.

Recent advancements in nanotechnology have further expanded the potential applications of MPEG-24-Acid. Researchers have developed novel nanocarriers using this compound to deliver genes, proteins, and small molecules to specific cellular targets. These nanocarriers can be designed to respond to environmental cues such as pH changes or enzymatic activity, allowing for controlled release of the therapeutic payload.

In the field of cosmetics, MPEG-24-Acid has been utilized as an emulsifier and stabilizer in formulations designed to improve skin hydration and barrier function. The compound's ability to form stable emulsions with both water-soluble and oil-soluble ingredients makes it an excellent choice for developing high-performance skincare products.

The synthesis of MPEG-24-Acid typically involves the reaction between polyethylene glycol (PEG) and a 24-carbon fatty acid chloride or anhydride. This process can be optimized to achieve high yields and purity levels, ensuring consistent quality for various applications. Industrial-scale production methods have been developed to meet the growing demand for this versatile compound.

In conclusion, MPEG-24-Acid (CAS No. 125220-94-2) is a multifunctional compound with a wide range of applications in drug delivery, tissue engineering, nanotechnology, and cosmetics. Its unique chemical structure combines hydrophilic and hydrophobic properties, making it an ideal candidate for developing advanced materials and formulations. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific and industrial fields.